Cas no 2757904-87-1 (4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid)

• Product Name: 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid
• CAS No: 2757904-87-1
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 6150447
• PubChem ID: 165756877
• Update Time: 2025-06-08

4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid
• EN300-37101555
• 2757904-87-1
• 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid

• Inchi： 1S/C12H16N2O4/c1-2-10-18-12(17)14-8-6-13(7-9-14)5-3-4-11(15)16/h2H,1,5-10H2,(H,15,16)
• InChI Key： JULTXCAVIYTXSN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCN(CC#CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid

Introduction to 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid (CAS No. 2757904-87-1)

4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid, identified by its CAS number 2757904-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a piperazine moiety linked to a propargyl acid derivative. The presence of an ester group (indicated by the propenyl ether moiety) and the overall acyclic structure contribute to its distinctive chemical properties, making it a valuable scaffold for medicinal chemistry applications.

The compound’s molecular structure is highly versatile, offering multiple sites for functionalization and interaction with biological targets. The piperazine ring, a common pharmacophore in drug discovery, is known for its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid a promising candidate for the development of drugs targeting central nervous system disorders. Additionally, the propargyl group provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring novel compounds that can interact with complex biological pathways. The acetylenic moiety in 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}but-2-ynoic acid (CAS No. 2757904-87-1) introduces unique reactivity that can be exploited in synthetic chemistry, allowing for the development of conjugates and prodrugs. This feature has been leveraged in research aimed at improving drug delivery systems and enhancing bioavailability. Furthermore, the ester functionality can be hydrolyzed under physiological conditions, releasing active pharmacophores or serving as a site for covalent binding to biological targets.

Current research in the field of medicinal chemistry highlights the importance of heterocyclic compounds in drug design. The piperazine scaffold is particularly relevant due to its prevalence in approved drugs, including antipsychotics, antidepressants, and antihistamines. Studies have demonstrated that modifications to this core structure can significantly alter pharmacokinetic and pharmacodynamic properties. For instance, derivatives of piperazine have been shown to exhibit enhanced receptor selectivity and reduced side effects compared to their parent compounds. This underscores the potential of 4-{4-[(Propenol carbonyl)piperazinyl]butynoic acid (CAS No. 2757904-87-1) as a lead compound for further optimization.

The synthesis of 4-{4-{(Propenol carbonyl)piperazinyl}butynoic acid (CAS No. 2757904{87}-1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling techniques such as Suzuki or Stille couplings, and protection-deprotection strategies to handle reactive functional groups effectively. Advances in synthetic methodologies have enabled researchers to access complex structures with greater efficiency, reducing the time and resources required for hit identification and lead optimization.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have suggested that derivatives of piperazine-based compounds can modulate neurotransmitter release and receptor activity, offering therapeutic benefits for conditions such as depression, anxiety, and cognitive impairment. The propargyl group further enhances this potential by allowing for the attachment of neuroactive moieties through click chemistry or other bioconjugation techniques. These approaches have been successfully employed in developing targeted drug delivery systems that improve therapeutic efficacy while minimizing systemic side effects.

The role of computational chemistry in designing novel drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and metabolic stability of 4-{[({Propenol carbonyl})piperazinyl]butynoic acid} (CAS No. 275790{87}-1) derivatives before experimental validation. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly. For example, virtual screening algorithms have been used to identify optimal substituents on the piperazine ring that enhance binding to specific receptors while minimizing off-target effects. Such high-throughput virtual screening methods are becoming increasingly integral to modern drug discovery pipelines.

In addition to its pharmacological applications, CAS No 275790{87}-1 has shown promise in material science research due to its unique structural features. The combination of an acetylenic bond and an ester group provides a versatile platform for developing functional materials such as polymers, coatings, and biodegradable scaffolds. These materials can be tailored for various applications ranging from tissue engineering to smart drug delivery systems capable of responding to environmental stimuli like pH changes or enzymatic degradation.

The future direction of research on CAS No 275790{87}-1 is likely to focus on expanding its therapeutic applications through structural optimization and formulation innovation. By leveraging advances in synthetic chemistry and biotechnology, scientists aim to develop novel derivatives with improved pharmacological profiles suitable for treating a broader range of diseases beyond neurological disorders alone. Collaborative efforts between academia and industry are essential in translating these findings into clinical practice efficiently while ensuring regulatory compliance throughout each stage.